Cas no 139337-58-9 (2,4-Quinazolinediamine, 8-bromo-5-methyl-)

2,4-Quinazolinediamine, 8-bromo-5-methyl- structure
139337-58-9 structure
Product Name:2,4-Quinazolinediamine, 8-bromo-5-methyl-
CAS No:139337-58-9
MF:C9H9BrN4
MW:253.098560094833
CID:1267109
Update Time:2024-08-04

2,4-Quinazolinediamine, 8-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Quinazolinediamine, 8-bromo-5-methyl-
    • Inchi: 1S/C9H9BrN4/c1-4-2-3-5(10)7-6(4)8(11)14-9(12)13-7/h2-3H,1H3,(H4,11,12,13,14)
    • InChI Key: XVQRKEZSSCGJRX-UHFFFAOYSA-N
    • SMILES: N1=C2C(C(C)=CC=C2Br)=C(N)N=C1N

Computed Properties

  • Exact Mass: 252.00117

Experimental Properties

  • Density: 1.721±0.06 g/cm3(Predicted)
  • Boiling Point: 513.0±60.0 °C(Predicted)
  • PSA: 77.82
  • pka: 6.56±0.10(Predicted)
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